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Compound of Interest

Compound Name: Triisostearin

Cat. No.: B1596018

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triisostearin as a
pigment dispersing agent in cosmetic formulations. The following sections detail the
mechanism of action, quantitative effects on formulation properties, and detailed experimental
protocols for evaluation.

Introduction to Triisostearin in Cosmetics

Triisostearin, also known as glyceryl triisostearate, is a triglyceride ester of isostearic acid.[1] It
is a highly polar, viscous, and odorless emollient widely used in cosmetic and personal care
products.[2][3] Its primary functions in cosmetic formulations include acting as a skin
conditioning agent, viscosity controller, and, most notably, as an effective agent for enhancing
the dispersion of pigments.[1][4] Its excellent compatibility with other oils, fats, and silicones
makes it a versatile ingredient in a variety of decorative cosmetics, including lipsticks,
foundations, and eye makeup.[2][5]

The use of trilsostearin addresses a key challenge in the formulation of color cosmetics: the
uniform distribution of pigments. Poor pigment dispersion can lead to issues such as color
inconsistency, reduced color intensity, poor stability, and an undesirable texture.[6]
Triisostearin's properties help to mitigate these issues by improving pigment wetting and
providing a stable medium for pigment particles.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1596018?utm_src=pdf-interest
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/peg-20-glyceryl-triisostearate
https://zhonglanindustry.com/product/peg-20-glyceryl-triisostearate/
https://ci.guide/organic-compounds/triisostearin
https://www.specialchem.com/cosmetics/inci-ingredients/peg-20-glyceryl-triisostearate
https://www.deascal.com/ingredient-information/triisostearin/
https://zhonglanindustry.com/product/peg-20-glyceryl-triisostearate/
https://cosmetics.alfa-chemistry.com/product/triisostearin-cas-26942-95-0-420019.html
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.scconline.org/Education/Blog/Colors-in-Cosmetics-The-Importance-of-Dispersion
https://www.benchchem.com/product/b1596018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Mechanism of Action: Enhancing Pigment
Dispersion

The process of pigment dispersion in a liquid medium involves three critical stages: wetting, de-
agglomeration, and stabilization. Triisostearin plays a crucial role in the wetting and
stabilization stages.

o Wetting: Due to its polar nature, triisostearin effectively wets the surface of pigment
particles, displacing air and facilitating the incorporation of the solid pigments into the oil
phase of a cosmetic formulation.[7] This improved wettability is the initial and crucial step for
achieving a homogenous dispersion.

o De-agglomeration: While mechanical energy (e.g., from a three-roll mill or a high-shear
mixer) is necessary to break down pigment agglomerates into smaller particles, the presence
of a good wetting agent like triisostearin can enhance the efficiency of this process.

 Stabilization: Once the pigment particles are de-agglomerated, triisostearin helps to prevent
them from re-agglomerating. Its viscous nature creates a physical barrier around the pigment
particles, contributing to the overall stability of the dispersion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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